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Compound of Interest

Compound Name: Nvp-dky709

Cat. No.: B10830234

Introduction

NVP-DKY709 is a first-in-class, orally active, and selective molecular glue degrader that targets
the Ikaros family zinc finger 2 (IKZF2), also known as Helios.[1][2][3] It operates by binding to
the Cereblon (CRBN) E3 ubiquitin ligase complex, inducing the recruitment and subsequent
proteasomal degradation of IKZF2.[4][5] Notably, NVP-DKY709 spares other lkaros family
members such as IKZF1 and IKZF3 from degradation.[5][6][7] The IKZF2 transcription factor is
critical for maintaining the function and stability of regulatory T cells (Tregs), which can
suppress anti-tumor immune responses.[1][4][8][9] By degrading IKZF2, NVP-DKY709 reduces
the suppressive activity of Tregs, thereby enhancing the body's immune response against
malignant tumors.[8][9] These application notes provide detailed protocols for the preparation,
storage, and handling of NVP-DKY709 stock solutions in Dimethyl Sulfoxide (DMSO) for

research purposes.

Physicochemical Properties of NVP-DKY709

A summary of the key physicochemical properties of NVP-DKY709 is provided below. This data
is essential for accurate stock solution preparation and experimental design.
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Property Value References
Molecular Formula C25H27N30s3 [1112][4][10]
Molecular Weight 417.50 g/mol (112114111 1]
CAS Number 2291360-73-9 [1][2][4]

White to off-white or light

Appearance _ [1][2]
yellow solid powder

e > 10 mg/mL; up to 16.67
Solubility in DMSO [21[4][11]
mg/mL (39.93 mM)

Mechanism of Action: IKZF2 Degradation Pathway

NVP-DKY709 functions as a molecular glue to induce the degradation of IKZF2. The
compound binds to the CRBN E3 ligase complex, altering its surface to recognize IKZF2 as a
new substrate. This leads to the ubiquitination and subsequent degradation of IKZF2 by the
proteasome, ultimately reducing the immunosuppressive function of Treg cells.
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NVP-DKY709 mediated degradation of IKZF2 and its effect on T cells.

Experimental Protocols

Materials and Equipment
* NVP-DKY709 solid powder

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance
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Vortex mixer

Bath sonicator or water bath (for warming)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM NVP-DKY709 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro assays.

o Preparation: Before starting, ensure the NVP-DKY709 powder has equilibrated to room
temperature to prevent condensation.

e Weighing: Accurately weigh 5 mg of NVP-DKY709 powder and transfer it to a sterile vial.
» Calculation of DMSO Volume:

o Molecular Weight (MW) of NVP-DKY709 = 417.5 g/mol

o Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

o Volume (L) = 0.005 g/ (0.010 mol/L * 417.5 g/mol ) = 0.0011976 L

o Volume (uL) =1197.6 pL (or 1.20 mL)[4]

 Dissolution: Add 1.20 mL of high-quality DMSO to the vial containing the NVP-DKY709
powder.[4]

e Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If the compound does not
fully dissolve, sonicate the vial in a bath sonicator or warm it in a water bath at up to 60°C for
5-10 minutes to aid dissolution.[2][11] Visually inspect the solution to ensure it is clear and
free of particulates.
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This practice is crucial to avoid repeated freeze-thaw cycles which
can degrade the compound.[4]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[2][11]
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Workflow for preparing NVP-DKY709 stock solution.
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Stock Solution Calculation Quick Reference

To facilitate the preparation of various stock concentrations, the following table provides the
required volume of DMSO for different starting masses of NVP-DKY709.

Desired
. Mass: 1 mg Mass: 5 mg Mass: 10 mg
Concentration
1mM 2.395 mL 11.976 mL 23.952 mL
5 mM 0.479 mL 2.395 mL 4.790 mL
10 mM 0.240 mL 1.198 mL 2.395 mL

Table adapted from
MedchemExpress and
calculated based on a
molecular weight of
417.50 g/mol .[2][11]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of NVP-DKY709.

Storage .

Form Duration References
Temperature

Solid Powder -20°C 3 years [1][2]

4°C 2 years [1]

In DMSO -20°C 1 month [2][11]

-80°C 6 months [2][11]

Note: Always use freshly prepared working solutions for in vivo experiments on the day of use.
[2] It is recommended to avoid repeated freeze-thaw cycles of the DMSO stock solution.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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